2-Oxazoline, 2-(5,6,7,8-tetrahydronaphth-1-ylamino)-, tartarate

• CAS No.: 101932-45-0
• Molecular Formula: C17H22N2O7
• Molecular Weight: 366.4 g/mol
• IUPAC Name: (2R,3R)-2,3-dihydroxybutanedioic acid;N-(5,6,7,8-tetrahydronaphthalen-1-yl)-4,5-dihydro-1,3-oxazol-2-amine
• InChI: InChI=1S/C13H16N2O.C4H6O6/c1-2-6-11-10(4-1)5-3-7-12(11)15-13-14-8-9-16-13;5-1(3(7)8)2(6)4(9)10/h3,5,7H,1-2,4,6,8-9H2,(H,14,15);1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
• InChI Key: MUNFMPFSBCMWIH-LREBCSMRSA-N
• Isomeric SMILES: C1CCC2=C(C1)C=CC=C2NC3=NCCO3.[C@@H]([C@H](C(=O)O)O)(C(=O)O)O
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2NC3=NCCO3.C(C(C(=O)O)O)(C(=O)O)O

Description

2-Oxazoline, 2-(5,6,7,8-tetrahydronaphth-1-ylamino)-, tartarate is a chemical compound with the molecular formula C17H22N2O7.

Preparation Methods

The synthesis of 2-Oxazoline, 2-(5,6,7,8-tetrahydronaphth-1-ylamino)-, tartarate involves several steps. The starting materials typically include 5,6,7,8-tetrahydronaphthalen-1-amine and 2-oxazoline. The reaction conditions often require the use of solvents and catalysts to facilitate the formation of the desired product. Industrial production methods may involve optimization of these reaction conditions to achieve higher yields and purity .

Chemical Reactions Analysis

2-Oxazoline, 2-(5,6,7,8-tetrahydronaphth-1-ylamino)-, tartarate undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential interactions with biological targets. In medicine, it could be investigated for its therapeutic potential. Additionally, it has industrial applications, such as in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-Oxazoline, 2-(5,6,7,8-tetrahydronaphth-1-ylamino)-, tartarate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

2-Oxazoline, 2-(5,6,7,8-tetrahydronaphth-1-ylamino)-, tartarate can be compared with other similar compounds, such as 2-Oxazoline, 2-(1-naphthylamino)-.